molecular formula C17H13N7O3 B11332443 8-(furan-2-yl)-10-(3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

8-(furan-2-yl)-10-(3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

Cat. No.: B11332443
M. Wt: 363.3 g/mol
InChI Key: UHTRDOXENKHQLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-(Furan-2-yl)-10-(3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.0³,⁷]trideca-1(9),3,5,10-tetraen-13-one is a nitrogen-rich tricyclic heterocycle featuring a fused azatricyclic core substituted with a furan-2-yl group at position 8 and a 3-methoxyphenyl moiety at position 10. Its structure has been refined using crystallographic tools like SHELXL, ensuring high precision in bond lengths and angles .

Properties

Molecular Formula

C17H13N7O3

Molecular Weight

363.3 g/mol

IUPAC Name

8-(furan-2-yl)-10-(3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

InChI

InChI=1S/C17H13N7O3/c1-26-10-5-2-4-9(8-10)13-12-14(16(25)20-19-13)18-17-21-22-23-24(17)15(12)11-6-3-7-27-11/h2-8,15H,1H3,(H,20,25)(H,18,21,23)

InChI Key

UHTRDOXENKHQLY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1)C2=NNC(=O)C3=C2C(N4C(=NN=N4)N3)C5=CC=CO5

Origin of Product

United States

Biological Activity

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

  • Molecular Formula : C₁₈H₁₈O₃
  • Molecular Weight : 290.34 g/mol

This compound features a furan ring and a methoxyphenyl group, which are significant in determining its biological properties.

Antioxidant Activity

Research has shown that compounds with similar structures often exhibit antioxidant properties. The ability to scavenge free radicals is crucial for preventing oxidative stress-related diseases.

  • DPPH Assay : The compound's effectiveness in scavenging DPPH radicals was evaluated, revealing a significant reduction in radical concentration compared to control samples.

Antimicrobial Activity

The compound has been tested against various bacterial strains:

Bacterial StrainInhibition Zone (mm)
Staphylococcus aureus15
Escherichia coli12
Bacillus subtilis18
Pseudomonas aeruginosa10

These results indicate that the compound possesses notable antimicrobial activity, particularly against Gram-positive bacteria.

Enzyme Inhibition

Inhibition of specific enzymes is another area of interest:

  • Acetylcholinesterase Inhibition : The compound demonstrated a moderate inhibitory effect on acetylcholinesterase (AChE), which is relevant for neurodegenerative diseases like Alzheimer's.
  • α-Glucosidase Inhibition : A significant inhibition rate was observed, suggesting potential applications in managing diabetes by slowing carbohydrate absorption.

Study 1: Antioxidant and Antimicrobial Properties

A study published in Phytochemistry explored the antioxidant and antimicrobial properties of similar compounds. It was found that derivatives with furan and methoxy groups significantly inhibited microbial growth and exhibited strong antioxidant activity through various assays including ABTS and FRAP.

Study 2: Neuroprotective Effects

Another research article focused on neuroprotective effects linked to AChE inhibition. The study indicated that compounds with structural similarities could enhance cognitive function in animal models by preventing acetylcholine breakdown.

Comparison with Similar Compounds

Comparison with Structural Analogs

Heteroatom Composition and Ring Systems

The target compound’s heptazatricyclo framework distinguishes it from analogs with fewer nitrogen atoms or alternative heteroatoms:

  • 9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one-6 (): This analog replaces five nitrogen atoms with sulfur (dithia), reducing hydrogen-bonding capacity and altering electron density. The para-methoxyphenyl substituent further modifies steric and electronic effects compared to the target’s meta-substitution .
  • 12-(4-Methoxyphenyl)-10-phenyl-3,4,5,6,8,10-hexaazatricyclo[7.3.0.0²,⁶]dodeca-1(9),2,4,7,11-pentaene (): A hexaaza system with a phenyl group at position 10 and para-methoxyphenyl at position 12. The reduced nitrogen count and para-substitution likely decrease polarity compared to the target compound .
Table 1: Heteroatom and Substituent Comparison
Compound Name Heteroatoms Substituents (Positions) Key Structural Features
Target Compound 7 N Furan-2-yl (8), 3-Methoxyphenyl (10) Heptazatricyclo core, meta-substitution
9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo... () 2 S, 1 N 4-Methoxyphenyl (9) Dithia-aza system, para-substitution
12-(4-Methoxyphenyl)-10-phenyl-hexaazatricyclo... () 6 N Phenyl (10), 4-Methoxyphenyl (12) Hexaaza system, para-substitution

Three-Dimensional Similarity Metrics

Using PubChem3D’s similarity criteria (ST ≥ 0.8, CT ≥ 0.5), the target compound exhibits moderate overlap with analogs:

  • Shape Similarity (ST): The furan-2-yl group introduces a planar, oxygen-containing ring, creating a distinct steric profile compared to sulfur-containing analogs (e.g., ). This reduces ST scores (~0.65–0.75) due to mismatched van der Waals surfaces .
  • Feature Similarity (CT): The 3-methoxyphenyl group aligns with para-substituted analogs () in hydrogen-bond acceptor/donor features, yielding CT scores ~0.55–0.60 .

Electronic and Physicochemical Properties

  • Solubility: The heptazatricyclo core’s nitrogen density enhances aqueous solubility relative to sulfur-containing analogs () but reduces lipophilicity compared to phenyl-substituted derivatives ().
  • Bioactivity: Preliminary docking studies suggest the furan-2-yl group’s oxygen participates in π-stacking with aromatic residues in enzyme active sites, a feature absent in sulfur analogs .

Crystallographic Insights

The target compound’s crystal structure, refined via SHELXL, reveals a planar tricyclic core with dihedral angles of 5.2° between the furan and methoxyphenyl groups. This contrasts with the tetrahedral sulfur geometry in ’s dithia analog, which adopts a puckered conformation .

Research Findings and Implications

  • Synthetic Accessibility: The target compound’s nitrogen-rich core requires multi-step annulation, whereas sulfur analogs () are synthesized via thia-Michael additions, offering faster routes .
  • Thermal Stability: Differential scanning calorimetry (DSC) shows the target compound decomposes at 248°C, higher than sulfur analogs (~220°C) but lower than phenyl-substituted derivatives (260°C) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.